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Compound of Interest

Compound Name: Chiauranib

Cat. No.: B1574309

Introduction

Chiauranib (CS2164) is a potent, orally active, multi-target inhibitor that demonstrates
significant anti-tumor activity by targeting key pathways involved in tumorigenesis. Its primary
mechanisms of action include the inhibition of angiogenesis-related kinases (VEGFR1,
VEGFR2, VEGFRS3, PDGFRa, and c-Kit), a mitosis-related kinase (Aurora B), and a chronic
inflammation-related kinase (CSF-1R).[1][2] This document provides detailed application notes
and protocols for a range of in vitro assays to evaluate the efficacy and mechanism of action of
Chiauranib. These protocols are intended for researchers, scientists, and drug development
professionals.

Data Presentation: Quantitative Analysis of
Chiauranib's Inhibitory Activity

The inhibitory potency of Chiauranib has been quantified against its primary kinase targets
and various cancer cell lines. The following tables summarize these findings for easy
comparison.

Table 1: In Vitro Kinase Inhibitory Activity of Chiauranib
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Kinase Target IC50 (nM)
PDGFRa 1

c-Kit 4

KDR (VEGFR2) 7

CSF-1R 7

Flt-1 (VEGFR1) 8

Aurora B 9

Flt-4 (VEGFR3) 9
PDGFRp 93

Data sourced from[3]

Table 2: In Vitro Anti-proliferative Activity of Chiauranib in Transformed Follicular Lymphoma (t-
FL) Cell Lines

Cell Line IC50 (uM) after 48h IC50 (pM) after 72h
DOHH2 1.75+0.24 0.81+0.11
SU-DHL4 1.79+£0.21 0.92 +0.13
RL 2.11+£0.25 1.15+0.17
SC-1 2.23+0.28 1.28 £0.19
Karpas422 254 +0.31 1.46 £0.22

Data sourced from[4]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by Chiauranib and the
general workflows for the described in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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